Cas no 1805484-47-2 (Ethyl 3-bromo-2-cyano-5-fluorobenzoate)

• Product Name: Ethyl 3-bromo-2-cyano-5-fluorobenzoate
• CAS No: 1805484-47-2
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• CID: 4706831
• Update Time: 2025-06-09

Ethyl 3-bromo-2-cyano-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyano-5-fluorobenzoate

• Inchi： 1S/C10H7BrFNO2/c1-2-15-10(14)7-3-6(12)4-9(11)8(7)5-13/h3-4H,2H2,1H3
• InChI Key： YLHLEXPPRRKBBJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)OCC)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-2-cyano-5-fluorobenzoate

Recent Advances in the Application of Ethyl 3-bromo-2-cyano-5-fluorobenzoate (CAS: 1805484-47-2) in Chemical Biology and Pharmaceutical Research

Ethyl 3-bromo-2-cyano-5-fluorobenzoate (CAS: 1805484-47-2) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in constructing heterocyclic scaffolds, which are pivotal in drug discovery. This compound's unique structural features, including the bromo and cyano substituents, enable diverse functionalization, making it a versatile building block for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 3-bromo-2-cyano-5-fluorobenzoate in the synthesis of potent kinase inhibitors. Researchers utilized its reactive sites for palladium-catalyzed cross-coupling reactions, yielding compounds with significant activity against cancer-related kinases. The study emphasized the compound's role in streamlining the synthesis of complex molecules, reducing steps and improving yields compared to traditional methods.

Further investigations have explored its application in the development of antimicrobial agents. A recent Bioorganic & Medicinal Chemistry Letters article reported the incorporation of this intermediate into novel quinolone derivatives, showing enhanced activity against resistant bacterial strains. The fluorine atom's presence was critical for improving membrane permeability and target binding, underscoring the strategic importance of this compound's substitution pattern.

In addition to pharmaceutical applications, Ethyl 3-bromo-2-cyano-5-fluorobenzoate has found use in materials science. A 2024 study in ACS Applied Materials & Interfaces described its incorporation into organic semiconductors, where the electron-withdrawing groups facilitated charge transport properties. This dual applicability in both life sciences and materials research highlights the compound's broad utility in interdisciplinary research.

Ongoing research continues to explore new synthetic methodologies employing this intermediate, with recent advances focusing on continuous flow chemistry approaches to improve scalability and safety. As the demand for structurally diverse bioactive compounds grows, Ethyl 3-bromo-2-cyano-5-fluorobenzoate remains a valuable tool in the medicinal chemist's arsenal, with its full potential yet to be realized in emerging therapeutic areas.